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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508 Get Quote

This technical guide provides a comprehensive overview of Hexadecanenitrile, tailored for

researchers, scientists, and drug development professionals. It covers its chemical identity,

physicochemical properties, synthesis, and potential biological activities, presenting data in a

structured and accessible format.

Chemical Identity
IUPAC Name: Hexadecanenitrile

Synonyms: Palmitonitrile, 1-Cyanopentadecane, n-Hexadecanenitrile, Cetyl cyanide,

Palmityl nitrile, Pentadecyl cyanide[1][2][3][4][5][6]

Physicochemical Properties
A summary of the key physicochemical properties of Hexadecanenitrile is presented in Table

1.
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Property Value Reference

Molecular Formula C₁₆H₃₁N [1][2][3][7]

Molecular Weight 237.42 g/mol [2][5][8]

Appearance Colorless to pale yellow liquid [8]

Melting Point 31 °C [6][8]

Boiling Point 333 °C [2][8]

Density 0.8303 g/cm³ [2]

XLogP3 6.9 [2][5]

CAS Number 629-79-8 [1][7]

Synthesis of Hexadecanenitrile
Hexadecanenitrile can be synthesized via several methods, including the alkylation of nitriles

and the conversion of fatty acids or alcohols.[8] A common laboratory-scale synthesis involves

the free radical addition of acetonitrile to 1-tetradecene.[8]

Experimental Protocol: Synthesis by Free Radical
Alkylation
This protocol describes the preparation of Hexadecanenitrile by the addition of acetonitrile to

1-tetradecene using di-tertiary-butyl peroxide as a free radical initiator.[8]

Materials:

Acetonitrile

1-Tetradecene

Di-tertiary-butyl peroxide

Autoclave (300 ml capacity)

Inert gas (e.g., Nitrogen)
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Procedure:

Charge a 300 ml capacity autoclave with 2.86 moles (150 ml) of acetonitrile, 0.0095 moles

(1.971 g) of 1-tetradecene, and 0.005 moles (1.0 ml) of di-tertiary-butyl peroxide.[8]

Seal the autoclave and deoxygenate the system by purging with an inert gas, such as

nitrogen.[8]

Pressurize the reactor with nitrogen to approximately 10 p.s.i.g.[8]

Rapidly heat the reactor to the desired reaction temperature (e.g., 180-220°C).[8]

Monitor the reaction progress using gas chromatography.[8]

Upon completion, cool the reactor and isolate the product.

Purify the Hexadecanenitrile, for example, by distillation.

Confirm the product identity using elemental and infra-red analyses.[8]

Reactants

Reaction Process Products & Analysis

Acetonitrile

Charge Autoclave1-Tetradecene

Di-tertiary-butyl peroxide

Seal & Deoxygenate Heat to 180-220°C Monitor with GC Hexadecanenitrile Elemental & IR Analysis
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Synthesis Workflow for Hexadecanenitrile
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Potential Biological Activities and Experimental
Protocols
Hexadecanenitrile and its derivatives have been investigated for various biological activities.

The following sections outline general experimental protocols that can be adapted to evaluate

these activities.

Antimicrobial Activity
Some studies suggest that long-chain nitriles may possess antimicrobial properties.[8] The

following are standard in vitro methods to assess the antimicrobial activity of

Hexadecanenitrile.

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

Materials:

Hexadecanenitrile

Bacterial and/or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

96-well microtiter plates

Spectrophotometer or microplate reader

Procedure:

Prepare a stock solution of Hexadecanenitrile in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the Hexadecanenitrile stock solution in the broth medium

in the wells of a 96-well plate.

Prepare a standardized inoculum of the test microorganism.

Add the microbial inoculum to each well.
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Include positive (microorganism with no compound) and negative (broth only) controls.

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

Determine the MIC by visually inspecting for turbidity or by measuring the absorbance at 600

nm. The MIC is the lowest concentration that inhibits visible growth.

Preparation Assay Setup Results

Hexadecanenitrile Stock Serial Dilution in Plate

Microbial Inoculum

Inoculate Wells Incubate Measure Absorbance Determine MIC

Click to download full resolution via product page

Broth Dilution Assay Workflow

Anti-inflammatory Activity
Limited research suggests that derivatives of Hexadecanenitrile might have anti-inflammatory

properties.[8] The following protocols are commonly used for in vitro screening of anti-

inflammatory activity.

This assay assesses the ability of a compound to inhibit the denaturation of protein, a hallmark

of inflammation.[8][9][10][11][12]

Materials:

Hexadecanenitrile

Bovine Serum Albumin (BSA) or Egg Albumin

Phosphate Buffered Saline (PBS, pH 6.4)
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Reference standard (e.g., Aspirin, Diclofenac sodium)

UV-Visible Spectrophotometer

Procedure:

Prepare a reaction mixture containing the test sample (Hexadecanenitrile at various

concentrations), 1% w/v BSA, and PBS.[8]

Incubate the mixture at 37°C for 15-20 minutes.[8][9]

Induce denaturation by heating the mixture at 70°C for 5 minutes.[8][9]

Cool the solutions to room temperature.

Measure the turbidity of the solutions at 660 nm using a spectrophotometer.[8][9]

Use a reference standard as a positive control.

Calculate the percentage inhibition of protein denaturation.
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Prepare Reaction Mixture
(Hexadecanenitrile + BSA + PBS)

Incubate at 37°C

Heat at 70°C to Denature

Cool to Room Temperature

Measure Absorbance at 660 nm

Calculate % Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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